2-((4-Chlorophenyl)sulfanyl)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-4-(4-cyclohexylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C22H23ClO3S/c23-18-10-12-19(13-11-18)27-21(22(25)26)14-20(24)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h6-13,15,21H,1-5,14H2,(H,25,26)
• InChI Key: UTDWHKHTQVYLAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C(=O)CC(C(=O)O)SC3=CC=C(C=C3)Cl
• Molecular Formula: C22H23ClO3S
• Molecular Weight: 402.9 g/mol

Description

2-((4-Chlorophenyl)sulfanyl)-4-(4-cyclohexylphenyl)-4-oxobutanoic acid, also known as CCS-OBA, is a synthetic organic compound with a wide range of applications. It is a useful reagent in organic synthesis, and has been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Degradation Studies

One area of application involves the synthesis of potential degradation compounds related to wine flavoring and the study of untypical aging off-flavor in wine. This research is crucial for understanding the chemical processes that impact wine quality and for developing methods to control or mitigate undesirable flavors (Hoenicke, Borchert, Grüning, & Simat, 2002).

Chemiluminescence in Organic Chemistry

Another application is in the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and their chemiluminescence properties. This research contributes to our understanding of chemiluminescence in organic compounds and the development of new materials and sensors (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).

Sulfur-substituted Compounds Synthesis

The synthesis and study of sulfur-substituted tetrahedrane derivatives, including their thermal reactions and spectroscopic characterization, demonstrate the compound's role in creating novel organic materials with potential applications in material science (Ochiai, Nakamoto, Inagaki, & Sekiguchi, 2011).

Hydrogen Bond Studies in Complexes

Research into intra- and intermolecular hydrogen bonds in complexes involving 3(aryl)-2-sulfanylpropenoic acids showcases the compound's importance in the study of molecular interactions and the design of molecular structures with specific properties (Barreiro, Casas, Couce, Sánchez, Sordo, Varela, & López, 2011).

Conformationally Constrained Cysteines Synthesis

The compound plays a role in the synthesis of conformationally constrained, masked cysteines, highlighting its utility in developing novel amino acid derivatives with potential applications in peptide chemistry and drug development (Clerici, Gelmi, & Pocar, 1999).